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Compound of Interest

Compound Name: Piceatannol

Cat. No.: B1348580 Get Quote

This document provides comprehensive, step-by-step guidance for the proper and safe

disposal of Piceatannol, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals who handle Piceatannol in a laboratory setting.

Immediate Safety and Hazard Information
Piceatannol is a pharmaceutically active compound that requires careful handling.[1] It is

classified as harmful if swallowed, in contact with skin, or if inhaled.[2] It is also known to be a

moderate to severe irritant to the skin and eyes.[1] Thermal decomposition may produce toxic

gases such as carbon monoxide and carbon dioxide.[1] Adherence to safety protocols is

mandatory when handling or disposing of this chemical.
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Property Information Source

CAS Number 10083-24-6 [1][2]

Molecular Formula C₁₄H₁₂O₄ [1]

Molecular Weight 244.24 g/mol [1]

Hazard Class Toxic, Irritant [1]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH332: Harmful

if inhaled

[2]

Primary Routes of Exposure
Inhalation, Skin Contact, Eye

Contact, Ingestion
[1][2]

Recommended Storage
Store at -20°C, protected from

light and heat.
[3]

Required Personal Protective Equipment (PPE)
Before beginning any disposal procedure, all personnel must be equipped with the appropriate

PPE to prevent exposure.

Breathing Equipment: A NIOSH/MSHA-approved respirator is recommended, especially

when handling the powder form, to avoid inhalation.[1]

Hand Protection: Wear chemical-resistant rubber gloves at all times.[1]

Eye Protection: Use chemical safety goggles to protect against splashes or dust.[1]

Body Protection: A standard laboratory coat should be worn.

Step-by-Step Disposal Protocol
Disposal of Piceatannol must be carried out in accordance with all applicable federal, state,

and local environmental regulations.[1] The following is a general best-practice guide for

laboratory settings. Never discharge Piceatannol waste into sewers or waterways.[2]
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Step 1: Waste Segregation and Containment

Designate a specific, clearly labeled waste container for all Piceatannol waste. This includes

pure or unused Piceatannol, solutions containing Piceatannol, and any contaminated

materials.

The container must be made of a chemically compatible material, be securely sealed to

prevent leaks or spills, and be properly labeled with the chemical name and associated

hazards.

Store the waste container in a designated, secure area, such as a satellite accumulation

area within the laboratory, away from incompatible materials.

Step 2: Managing Solid Piceatannol Waste

Carefully transfer any unused or waste Piceatannol powder into the designated waste

container.

Avoid generating dust. If possible, perform this task in a laboratory fume hood.[3]

Seal the container immediately after the transfer is complete.

Step 3: Managing Liquid Piceatannol Waste

Collect all solutions containing Piceatannol in the designated, sealed waste container.

Do not mix with other solvent waste streams unless explicitly permitted by your institution's

waste management guidelines.

Step 4: Handling Contaminated Laboratory Materials

Any items that have come into direct contact with Piceatannol, such as pipette tips, gloves,

bench paper, and empty original containers, must be considered chemical waste.

Place these materials in a sealed plastic bag or a separate, clearly labeled container for

contaminated solid waste.
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Rinse empty original containers with a suitable solvent (e.g., ethanol) and collect the rinsate

as liquid chemical waste before disposing of the container.

Step 5: Accidental Spill Cleanup

In the event of a small spill, ensure the area is well-ventilated, and personnel are wearing the

correct PPE.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or cat litter).

Carefully sweep or scoop the absorbed material into the designated chemical waste

container.[3]

Clean the spill area thoroughly with a suitable solvent and collect the cleaning materials as

contaminated waste.

Step 6: Final Disposal

Once the waste container is full (typically no more than ¾ full) or has been in satellite

accumulation for the maximum time allowed by your institution, arrange for its disposal.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.

Ensure all necessary paperwork and labeling are complete as required by your institution

and transport regulations. Piceatannol is generally considered non-hazardous for transport.

[1]

Disposal Workflow Diagram
The following diagram outlines the logical steps and decision-making process for the proper

disposal of Piceatannol waste in a laboratory setting.
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Piceatannol Waste Generated
(Solid, Liquid, or Contaminated Labware)

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

For Spills: Absorb with Inert Material
and Collect as Waste

Step 2: Collect Waste in a Designated,
Labeled, and Sealed Container

CRITICAL: DO NOT
Dispose Down Drain or in General Trash

Step 3: Store Container in a Secure
Satellite Accumulation Area

Step 4: Arrange Pickup via Institutional EHS
or Certified Waste Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Piceatannol waste.

Experimental Protocols
The disposal procedures outlined in this document are based on established safety data sheets

and standard laboratory waste management practices. No experimental protocols related to the
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chemical degradation or neutralization of Piceatannol for disposal purposes were identified in

the reviewed literature. Disposal is primarily a logistical and regulatory process rather than an

experimental one. Always defer to the guidelines provided by your institution's safety office and

local regulatory agencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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